N-(4-Amino-2-methoxy-phenyl)-2-morpholin-4-yl-acetamide

• IUPAC Name: N-(4-amino-2-methoxyphenyl)-2-morpholin-4-ylacetamide
• InChI: InChI=1S/C13H19N3O3/c1-18-12-8-10(14)2-3-11(12)15-13(17)9-16-4-6-19-7-5-16/h2-3,8H,4-7,9,14H2,1H3,(H,15,17)
• InChI Key: SGCAVIJMBLMXEW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)N)NC(=O)CN2CCOCC2
• Molecular Formula: C13H19N3O3
• Molecular Weight: 265.31 g/mol

Description

“N-(4-Amino-2-methoxy-phenyl)-2-morpholin-4-yl-acetamide” is a chemical compound with the molecular formula C9H12N2O2. Its average mass is 180.204 Da and its monoisotopic mass is 180.089874 Da.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the Friedel–Crafts reaction of differently substituted anilines with ninhydrin in the presence of molecular iodine at ambient temperature constitutes a facile, cost-effective, and regioselective synthesis of a series of 2-mono/2,2-bis-(amino-phenyl)-indane-1,3-dione derivatives.

Scientific Research Applications

Environmental Degradation Studies

• Degradation of Acetaminophen by Advanced Oxidation Processes : Research on the degradation of acetaminophen (a structurally related compound) in water through advanced oxidation processes (AOPs) provides insights into environmental remediation techniques. This study discusses the generation of various by-products, their biotoxicity, and proposed degradation pathways, utilizing advanced computational methods to enhance AOP systems for contaminant removal from water bodies (Qutob et al., 2022).

Pharmaceutical Research

• Analgesic Mechanisms of Acetaminophen : Investigations into acetaminophen, another related compound, explore its analgesic effects and potential novel mechanisms of action. This includes its metabolism into N-acylphenolamine (AM404) and impacts on receptors in the brain and spinal cord, providing a basis for understanding pain management techniques involving similar compounds (Ohashi & Kohno, 2020).

Material Science

• Phosphorus-containing Polymers for Biomedical Applications : Phosphorus-containing organic materials, potentially related to the structural motifs of the target compound, are gaining attention for their biocompatibility and applications in dentistry, regenerative medicine, and drug delivery. This review highlights the development and application of such materials, underscoring their promising future in biomedical fields (Monge et al., 2011).

Safety and Hazards

The safety data sheet (SDS) for “N-(4-Amino-2-methoxy-phenyl)-2-morpholin-4-yl-acetamide” was not found in the searched resources. The SDS would typically provide information on the potential hazards of the compound, including physical, environmental, and health hazards.